Cas no 361159-79-7 (4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]benzamide)

• Product Name: 4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]benzamide
• CAS No: 361159-79-7
• MF: C₂₄H₂₉N₃O₅S₂
• MW: 503.634163618088
• CID: 5889309
• PubChem ID: 4142300
• Update Time: 2023-11-21

4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(4-(3,4-dimethylphenyl)thiazol-2-yl)benzamide
• Benzamide, 4-[[bis(2-methoxyethyl)amino]sulfonyl]-N-[4-(3,4-dimethylphenyl)-2-thiazolyl]-
• SR-01000416706
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]benzamide
• F0147-0197
• 361159-79-7
• SR-01000416706-1
• AKOS024574570

• Inchi： 1S/C24H29N3O5S2/c1-17-5-6-20(15-18(17)2)22-16-33-24(25-22)26-23(28)19-7-9-21(10-8-19)34(29,30)27(11-13-31-3)12-14-32-4/h5-10,15-16H,11-14H2,1-4H3,(H,25,26,28)
• InChI Key： MGEWFZXWLVPYMA-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C)C(C)=C2)=CS1)(=O)C1=CC=C(S(N(CCOC)CCOC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 503.15486338g/mol
• Monoisotopic Mass: 503.15486338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• pka: 6.55±0.50(Predicted)